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Compound of Interest

Compound Name: Triethanolamine sulfate

Cat. No.: B1607378

A comprehensive understanding of the roles of specific chemical compounds is paramount for
researchers, scientists, and drug development professionals. This technical guide provides a
detailed literature review of triethanolamine sulfate in the field of biochemistry. While direct
studies on triethanolamine sulfate are limited, this review extrapolates its potential
applications and effects based on the well-documented properties of its constituent ions,
triethanolamine and sulfate, and related compounds.

Physicochemical Properties and Biochemical
Relevance

Triethanolamine (TEA) is a tertiary amine and a triol, exhibiting properties of both a weak base
and an alcohol.[1] Its pKa of approximately 7.76 at 25°C makes it a suitable buffer for many
biological applications, particularly in the physiologically relevant pH range of 7.0 to 8.5.[1][2]
The sulfate anion, on the other hand, is a common counter-ion in many biological systems and
is generally considered to be biochemically inert, although it can have a general salt effect on
enzyme kinetics.[3]

The combination of triethanolamine and sulfuric acid results in the formation of
triethanolamine sulfate. This salt is expected to dissociate in aqueous solutions, providing
triethanolammonium cations and sulfate anions. The buffering capacity of the solution would be
primarily determined by the triethanolamine.

Table 1: Physicochemical Properties of Triethanolamine
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Property Value Reference
Molecular Formula C6H15NO3 [1]
Molecular Weight 149.19 g/mol [1]
pKa (25 °C) 7.76 [1]
Appearance Viscous Liquid [2]
Solubility in Water Soluble [1]

Applications in Biochemical Research

Based on the available literature, the primary application of triethanolamine in biochemistry is
as a buffering agent. While "triethanolamine sulfate" is not commonly cited as a pre-made
buffer, researchers can prepare it in the laboratory.

Biological Buffering Systems

Triethanolamine buffers are utilized in various biochemical assays and experiments to maintain
a stable pH.[4] The effective buffering range for a triethanolamine-based buffer is typically
between pH 7.0 and 8.5.[4] The preparation of a triethanolamine sulfate buffer would involve
the neutralization of triethanolamine with sulfuric acid.

Logical Workflow for Buffer Preparation:
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Buffer Preparation

Start: Determine Desired
pH and Concentration

y

Calculate Molar Ratios of
Triethanolamine (Base)
and Sulfuric Acid (Acid)

'

Mix Triethanolamine
with Deionized Water

l

Slowly Add Sulfuric Acid
while Monitoring pH

l

Adjust to Final pH
with H2SO4 or TEA

l

Bring to Final Volume
with Deionized Water

End: Triethanolamine Sulfate
Buffer Solution
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Enzyme Kinetics Experimental Workflow

Prepare Solutions:
- P99 RB-lactamase (10.0 nM)
- Substrate (e.g., Cephalothin, 1 mM)
- Buffer
- Additives (e.g., Triethanolamine, Sodium Sulfate, 100 mM)

l

Initiate Reaction:
Mix enzyme, substrate, and additive
in a spectrophotometer cuvette

l

Spectrophotometric Measurement:
Monitor change in absorbance at a
specific wavelength (e.g., 288 nm for Cephalothin)
over time

'

Calculate Initial Rates

'

Data Analysis:
Determine kinetic parameters
(e.g., kcat_obs) by fitting data

to appropriate models

Results:
Compare kinetic parameters in the
presence and absence of additives

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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